Cas no 1210463-10-7 (2-(3-{(1-methylpiperidin-2-yl)methylsulfanyl}-1,2,4triazolo4,3-bpyridazin-6-yl)pyridine)

• Product Name: 2-(3-{(1-methylpiperidin-2-yl)methylsulfanyl}-1,2,4triazolo4,3-bpyridazin-6-yl)pyridine
• CAS No: 1210463-10-7
• MF: C₁₇H₂₀N₆S
• MW: 340.445900917053
• CID: 6356462
• PubChem ID: 45514588
• Update Time: 2025-07-02

2-(3-{(1-methylpiperidin-2-yl)methylsulfanyl}-1,2,4triazolo4,3-bpyridazin-6-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(3-{(1-methylpiperidin-2-yl)methylsulfanyl}-1,2,4triazolo4,3-bpyridazin-6-yl)pyridine
• SR-01000913331-1
• 3-(((1-methylpiperidin-2-yl)methyl)thio)-6-(pyridin-2-yl)-[1,2,4]triazolo[4,3-b]pyridazine
• SR-01000913331
• 1210463-10-7
• 3-[(1-methylpiperidin-2-yl)methylsulfanyl]-6-pyridin-2-yl-[1,2,4]triazolo[4,3-b]pyridazine
• VU0495179-1
• 2-(3-{[(1-methylpiperidin-2-yl)methyl]sulfanyl}-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)pyridine
• AKOS024654360
• F2507-0705

• Inchi： 1S/C17H20N6S/c1-22-11-5-3-6-13(22)12-24-17-20-19-16-9-8-15(21-23(16)17)14-7-2-4-10-18-14/h2,4,7-10,13H,3,5-6,11-12H2,1H3
• InChI Key： CKHAHNWIOSIKIS-UHFFFAOYSA-N
• SMILES： S(C1=NN=C2C=CC(C3C=CC=CN=3)=NN12)CC1CCCCN1C

Computed Properties

• Exact Mass: 340.14701584g/mol
• Monoisotopic Mass: 340.14701584g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 84.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridinylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyridinylpyrimidines

Additional information on 2-(3-{(1-methylpiperidin-2-yl)methylsulfanyl}-1,2,4triazolo4,3-bpyridazin-6-yl)pyridine

Introduction to 2-(3-{(1-methylpiperidin-2-yl)methylsulfanyl}-1,2,4triazolo4,3-bpyridazin-6-yl)pyridine and Its Significance in Modern Chemical Biology

2-(3-{(1-methylpiperidin-2-yl)methylsulfanyl}-1,2,4triazolo4,3-bpyridazin-6-yl)pyridine, identified by its CAS number 1210463-10-7, represents a compound of considerable interest in the realm of chemical biology and pharmaceutical research. This heterocyclic molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents. The compound’s unique architecture, incorporating a triazolo-bpyridazine core linked to a pyridine moiety via a sulfur-containing bridge, positions it as a promising candidate for further exploration in drug discovery.

The structural complexity of 2-(3-{(1-methylpiperidin-2-yl)methylsulfanyl}-1,2,4triazolo4,3-bpyridazin-6-yl)pyridine is not merely a matter of academic curiosity but holds significant implications for its biological activity. The presence of multiple heterocyclic rings and functional groups suggests a high degree of versatility in terms of interactions with biological targets. Specifically, the methylsulfanyl group and the 1-methylpiperidin-2-yl moiety are key features that may contribute to the compound’s binding affinity and selectivity towards specific enzymes or receptors.

In recent years, there has been a growing emphasis on the development of small molecules that can modulate biological pathways with high precision. The compound’s structural motifs are reminiscent of molecules that have shown efficacy in inhibiting kinases and other enzymes implicated in various diseases. For instance, the triazolo-bpyridazine scaffold is known to exhibit pharmacological activity in several contexts, including anti-inflammatory and anticancer applications. The incorporation of a pyridine ring further enhances its potential by providing additional sites for interaction with biological targets.

One of the most compelling aspects of 2-(3-{(1-methylpiperidin-2-yl)methylsulfanyl}-1,2,4triazolo4,3-bpyridazin-6-yl)pyridine is its potential as a scaffold for structure-based drug design. By leveraging computational methods such as molecular docking and virtual screening, researchers can systematically explore how this compound interacts with various protein targets. This approach has been instrumental in identifying lead compounds for several therapeutic areas, including oncology and neurology. The ability to predict binding affinities and optimize interactions through computational modeling significantly accelerates the drug discovery process.

The sulfur-containing bridge in the molecule is particularly noteworthy, as sulfur-based motifs are frequently found in bioactive compounds due to their ability to form stable bonds with biological targets. In particular, the methylsulfanyl group may serve as a hinge region that allows for conformational flexibility upon binding to a receptor. This flexibility can be crucial for achieving high affinity and selectivity, which are essential criteria for any successful therapeutic agent.

Recent advancements in synthetic chemistry have enabled the efficient preparation of complex heterocyclic compounds like 2-(3-{(1-methylpiperidin-2-yl)methylsulfanyl}-1,2,4triazolo4,3-bpyridazin-6-yl)pyridine. Techniques such as transition-metal-catalyzed cross-coupling reactions have made it possible to construct intricate molecular frameworks with remarkable precision. These synthetic methodologies not only facilitate the production of individual compounds but also allow for the generation of libraries of derivatives that can be screened for biological activity. This combinatorial approach has been particularly effective in identifying novel pharmacophores.

The potential applications of 2-(3-{(1-methylpiperidin-2-yl)methylsulfanyl}-1,2,4triazolo4,3-bpyridazin-6-yl)pyridine extend beyond traditional therapeutic areas. For example, its structural features make it a candidate for developing probes that can be used in biochemical assays to study enzyme mechanisms or protein-protein interactions. Such probes are invaluable tools for understanding fundamental biological processes and may lead to new insights into disease pathogenesis.

In conclusion, 1210463-10-7 represents a structurally fascinating compound with significant potential in chemical biology and drug discovery. Its unique architecture and functional groups position it as a versatile scaffold for developing novel therapeutic agents. As research continues to uncover new biological targets and mechanistic insights, 1210463-10-7 may play an important role in addressing unmet medical needs.